3-((2-(2,4-dimethylphenyl)-2-oxoethyl)thio)-7-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one

• IUPAC Name: 3-[2-(2,4-dimethylphenyl)-2-oxoethyl]sulfanyl-7-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• InChI: InChI=1S/C23H22N4O3S/c1-4-30-18-8-6-17(7-9-18)26-11-12-27-21(22(26)29)24-25-23(27)31-14-20(28)19-10-5-15(2)13-16(19)3/h5-13H,4,14H2,1-3H3
• InChI Key: LYJSHEICJFTGSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CN3C(=NN=C3SCC(=O)C4=C(C=C(C=C4)C)C)C2=O
• Molecular Formula: C23H22N4O3S
• Molecular Weight: 434.5 g/mol

Description

The compound is a derivative of [1,2,4]triazolo[4,3-a]pyrazine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on the specific arrangement of its atoms and the nature of its functional groups. For instance, similar compounds like 3-nitro-[1,2,4]triazolo[4,3-b]1,2,4,5-tetrazin-6-amine (TTNA) were found to demonstrate properties such as a suitable density (1.83 g cm −3), favourable thermal stability (Td, 213 °C), good detonation performance (P, 33.9 GPa; VD, 8953 m s −1) and low impact sensitivity (IS > 40 J, FS > 360 N).

Scientific Research Applications

• Synthesis of Pyran-2-ones and Fused Pyran-2-ones : Kočevar et al. (1992) discussed synthesizing 2H-pyran-2-ones and fused pyran-2-ones, which are structurally related to the compound . This research contributes to the broader field of organic synthesis, particularly in creating complex structures with potential pharmacological applications (Kočevar et al., 1992).

• Antimicrobial Agents : Mabkhot et al. (2016) synthesized several heterocycle derivatives incorporating a thiophene moiety, which is structurally similar to the compound . These compounds were evaluated for their antibacterial and antifungal activities, showing significant potential against various microbial strains (Mabkhot et al., 2016).

• Anticoronavirus and Antitumoral Activity : Jilloju et al. (2021) synthesized a series of derivatives with potential antiviral and antitumoral activity. These compounds, structurally related to the compound of interest, showed their biological activities could be fine-tuned by making subtle structural variations (Jilloju et al., 2021).

• Antimicrobial and Antioxidant Activity : Flefel et al. (2018) synthesized novel pyridine and fused pyridine derivatives, showing antimicrobial and antioxidant activities. This research illustrates the potential of such compounds in developing new therapeutic agents (Flefel et al., 2018).

• Synthesis and Biological Evaluation of Triazolo Thiadiazoles : Reddy et al. (2013) discussed synthesizing a series of triazolo thiadiazoles and evaluating their antibacterial activity. This study contributes to the understanding of the medicinal chemistry of such compounds (Reddy et al., 2013).